Cas no 93206-09-8 (BnO-PEG1-CH2COOH)

BnO-PEG1-CH2COOH structure
BnO-PEG1-CH2COOH structure
Product Name:BnO-PEG1-CH2COOH
CAS No:93206-09-8
MF:C11H14O4
MW:210.226463794708
CID:752811
Update Time:2024-10-26

BnO-PEG1-CH2COOH Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [2-(phenylmethoxy)ethoxy]-
    • 2-(2-(benzyloxy)ethoxy)acetic acid
    • 2-(2-phenylmethoxyethoxy)acetic acid
    • 2-[2-(Phenylmethoxy)ethoxy]acetic acid (ACI)
    • Acetic acid, [2-(phenylmethoxy)ethoxy]- (9CI)
    • 2-(Benzyloxy)ethoxyacetic acid
    • 2-[2-(Benzyloxy)ethoxy]acetic acid
    • BnO-PEG1-CH2COOH
    • Inchi: 1S/C11H14O4/c12-11(13)9-15-7-6-14-8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,12,13)
    • InChI Key: WEBYLMXBPGYVLS-UHFFFAOYSA-N
    • SMILES: O=C(COCCOCC1C=CC=CC=1)O

BnO-PEG1-CH2COOH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22162-250mg
Benzyl-PEG2-CH2CO2H
93206-09-8 95%
250mg
5557CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22162-1g
Benzyl-PEG2-CH2CO2H
93206-09-8 95%
1g
12682CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22162-500mg
Benzyl-PEG2-CH2CO2H
93206-09-8 95%
500mg
8265CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22162-250mg
Benzyl-PEG2-CH2CO2H
93206-09-8 95%
250mg
5557.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22162-1g
Benzyl-PEG2-CH2CO2H
93206-09-8 95%
1g
12682.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22162-500mg
Benzyl-PEG2-CH2CO2H
93206-09-8 95%
500mg
8265.0CNY 2021-07-14
Chemenu
CM340339-250mg
BnO-PEG1-CH2COOH
93206-09-8 95%+
250mg
$615 2024-07-19
Chemenu
CM340339-500mg
BnO-PEG1-CH2COOH
93206-09-8 95%+
500mg
$1133 2022-09-28
MedChemExpress
HY-121957-250mg
BnO-PEG1-CH2COOH
93206-09-8
250mg
¥320 2025-04-15
MedChemExpress
HY-121957-500mg
BnO-PEG1-CH2COOH
93206-09-8
500mg
¥500 2025-04-15

BnO-PEG1-CH2COOH Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: 1,4-Dioxane ,  Water ;  1 h, 80 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Benzyl-substituted tetracyclic heterocyclic compounds as PDE5 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: 1,4-Dioxane ,  Water ;  1 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Benzyl-substituted tetracyclic heterocyclic compounds as phosphodiesterase type 5 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  rt → -65 °C; < -60 °C; 10 min, < -60 °C
1.2 Solvents: Dichloromethane ;  < -60 °C; 1 h, -65 °C
1.3 Reagents: Triethylamine ;  -65 °C; 30 min, -65 °C; -65 °C → rt
1.4 Reagents: Sodium hydroxide ,  Silver oxide (Ag2O) Solvents: Water ;  40 °C; 1 h, 40 °C → reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
The in vitro transport of model thiodipeptide prodrugs designed to target the intestinal oligopeptide transporter, PepT1
Foley, David; Pieri, Myrtani; Pettecrew, Rachel; Price, Richard; Miles, Stephen; et al, Organic & Biomolecular Chemistry, 2009, 7(18), 3652-3656

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C
1.2 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized, rt
Reference
Targeting chimeric compound, pharmaceutical composition, preparation method and use
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Orthoester derivatives of crown ethers as carriers for pharmaceutical and diagnostic compositions
, United States, , ,

Production Method 6

Reaction Conditions
Reference
Tetrahydronaphthyridine derivatives as cholesteryl ester transferase protein inhibitors and a process for preparing them
, Japan, , ,

Production Method 7

Reaction Conditions
Reference
Preparation of furopyridine derivatives as FXa inhibitors
, Japan, , ,

Production Method 8

Reaction Conditions
Reference
Preparation of benzofuran derivatives as activated blood coagulation factor X inhibitors for treatment of thrombosis
, Japan, , ,

Production Method 9

Reaction Conditions
Reference
Novel compounds derived from menthol and use as refreshing agent
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  2 h, rt
Reference
Orthoester derivatives of crown ethers as carriers for pharmaceutical and diagnostic compositions and their preparation
, European Patent Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  1 h, 35 °C
1.2 Reagents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Synthesis and Evaluation of New Spacers for Use as dsDNA End-Caps
Ng, Pei-Sze; Laing, Brian M.; Balasundarum, Ganesan; Pingle, Maneesh; Friedman, Alan; et al, Bioconjugate Chemistry, 2010, 21(8), 1545-1553

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  cooled; 40 min
1.2 cooled; 1 d, rt
Reference
Tetrahydronaphthyridine derivatives as cholesteryl ester transferase protein inhibitors and a process for preparing them
, United States, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  cooled; 40 min, cooled
1.2 cooled; 1 d, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Preparation of 1,2,3,4-tetrahydro-1,5-naphthyridin-4-amines as cholesteryl ester transfer protein inhibitors
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
Reference
The in vitro transport of model thiodipeptide prodrugs designed to target the intestinal oligopeptide transporter, PepT1. [Erratum to document cited in CA151:484682]
Foley, David; Pieri, Myrtani; Pettecrew, Rachel; Price, Richard; Miles, Steven; et al, Organic & Biomolecular Chemistry, 2009, 7(24), 5275-5276

Production Method 15

Reaction Conditions
Reference
Preparation of carboxamide derivatives as FXa inhibitors
, Japan, , ,

Production Method 16

Reaction Conditions
Reference
Preparation of amide type carboxamide derivatives as anticoagulants
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
Reference
Preparation of fused furan compounds as inhibitors of activated blood coagulation factor X
, World Intellectual Property Organization, , ,

Production Method 18

Reaction Conditions
Reference
Preparation of 4-aminoimidazo[5,4-g]quinazolines as inhibitors of tyrosine kinase-mediated signal transduction.
, World Intellectual Property Organization, , ,

BnO-PEG1-CH2COOH Raw materials

BnO-PEG1-CH2COOH Preparation Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD